4-amino-2-(4,5-dimethyl-3-oxido-1H-imidazol-1-yl)-4-oxobutanoic acid

• IUPAC Name: 4-amino-2-(4,5-dimethyl-3-oxidoimidazol-3-ium-1-yl)-4-oxobutanoic acid
• InChI: InChI=1S/C9H13N3O4/c1-5-6(2)12(16)4-11(5)7(9(14)15)3-8(10)13/h4,7H,3H2,1-2H3,(H2,10,13)(H,14,15)
• InChI Key: HNBNYAFIWDRPTD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C([N+](=CN1C(CC(=O)N)C(=O)O)[O-])C
• Molecular Formula: C9H13N3O4
• Molecular Weight: 227.22 g/mol

Description

4-amino-2-(4,5-dimethyl-3-oxido-1H-imidazol-1-yl)-4-oxobutanoic acid, also known as 4-AMOB, is an important organic compound that is widely used in the fields of biochemistry and medicine. It has a wide range of applications in scientific research, as it is an important starting material for the synthesis of other compounds, as well as an important intermediate in the synthesis of pharmaceuticals.

Mechanism of Action

4-amino-2-(4,5-dimethyl-3-oxido-1H-imidazol-1-yl)-4-oxobutanoic acid is an important intermediate in the synthesis of pharmaceuticals. It is believed to act as a catalyst in the reaction, allowing for the formation of the desired product. The mechanism of action of this compound is not fully understood, however, it is believed to act as an electron-rich center that facilitates the formation of reactive intermediates.
Biochemical and Physiological Effects
This compound is believed to have a number of biochemical and physiological effects. It is believed to have an anti-inflammatory effect, as well as a mild analgesic effect. Additionally, this compound is believed to have a mild diuretic effect, as well as an anti-microbial effect. Furthermore, this compound is believed to have a mild sedative effect, as well as a mild anti-depressant effect.

Advantages and Limitations for Lab Experiments

The use of 4-amino-2-(4,5-dimethyl-3-oxido-1H-imidazol-1-yl)-4-oxobutanoic acid in laboratory experiments has a number of advantages, such as the fact that it is a relatively inexpensive starting material, and can be easily synthesized using the Mitsunobu reaction. Additionally, this compound is a relatively safe compound, and is not believed to be toxic. However, there are also a number of limitations to the use of this compound in laboratory experiments, such as the fact that it is a relatively unstable compound, and must be handled with care. Additionally, this compound is a relatively slow reacting compound, and may require long reaction times in order to achieve the desired results.

Future Directions

There are a number of potential future directions for the use of 4-amino-2-(4,5-dimethyl-3-oxido-1H-imidazol-1-yl)-4-oxobutanoic acid in scientific research. For example, it could be used as a starting material for the synthesis of other compounds, such as 4-amino-2-methyl-4-oxobutanoic acid ethyl ester, which is used in the synthesis of anti-inflammatory drugs. Additionally, this compound could be used as a starting material for the synthesis of other compounds, such as 4-amino-2-methyl-4-oxobutanoic acid methyl ester, which is used in the synthesis of anti-cancer drugs. Furthermore, this compound could be used as an intermediate in the synthesis of other compounds, such as 4-amino-2-methyl-4-oxobutanoic acid, which is used in the synthesis of a variety of pharmaceuticals. Finally, this compound could be used in the synthesis of a variety of other compounds, such as 4-amino-2-methyl-4-oxobutanoic acid ethyl ester, which is used in the synthesis of anti-inflammatory drugs.

Synthesis Methods

4-amino-2-(4,5-dimethyl-3-oxido-1H-imidazol-1-yl)-4-oxobutanoic acid can be synthesized through a variety of methods, including the Mitsunobu reaction, the N-alkylation of 2-amino-4-oxobutanoic acid, and the reductive amination of 4-oxobutanoic acid. The most commonly used method is the Mitsunobu reaction, which utilizes a combination of triphenylphosphine and diethyl azodicarboxylate to form the desired product. The reaction is typically carried out at room temperature and can be completed in a few hours.

Scientific Research Applications

4-amino-2-(4,5-dimethyl-3-oxido-1H-imidazol-1-yl)-4-oxobutanoic acid is an important starting material for the synthesis of other compounds, such as 4-amino-2-methyl-4-oxobutanoic acid, which is used in the synthesis of a variety of pharmaceuticals. Additionally, this compound is used in the synthesis of a number of other compounds, such as 4-amino-2-methyl-4-oxobutanoic acid methyl ester, which is used in the synthesis of anti-cancer drugs. Additionally, this compound is used in the synthesis of a variety of other compounds, such as 4-amino-2-methyl-4-oxobutanoic acid ethyl ester, which is used in the synthesis of anti-inflammatory drugs.